Cas no 1714426-97-7 (ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate
• CAS No: 1714426-97-7
• MF: C₁₁H₁₁BrN₂O₃
• MW: 299.120641946793
• MDL: MFCD27740367
• CID: 5152330
• PubChem ID: 116066305
• Update Time: 2025-10-29

ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(5-bromo-3-pyridinyl)-4,5-dihydro-, ethyl ester
• ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate

• MDL： MFCD27740367
• Inchi： 1S/C11H11BrN2O3/c1-2-16-11(15)9-10(17-6-14-9)7-3-8(12)5-13-4-7/h3-6,9-10H,2H2,1H3
• InChI Key： ZUXXBAGTCRMJES-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(Br)=CN=C2)C(C(OCC)=O)N=C1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate

Introduction to Ethyl 5-(5-Bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 1714426-97-7)

Ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 1714426-97-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-bromopyridin-3-yl moiety and an ethyl ester group attached to a 4,5-dihydro-1,3-oxazole ring. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The 5-bromopyridin-3-yl substituent is particularly noteworthy due to its ability to participate in various chemical reactions, such as cross-coupling reactions and palladium-catalyzed reactions. These reactions are crucial for the synthesis of complex molecules with diverse biological activities. The presence of the ethyl ester group also adds to the compound's synthetic utility, as it can be readily hydrolyzed to form the corresponding carboxylic acid, which can then be further functionalized for specific applications.

Recent studies have highlighted the potential of ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The 4,5-dihydro-1,3-oxazole ring system has been shown to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further development.

In addition to its role in kinase inhibition, ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate has also been explored for its potential in other therapeutic areas. A research team at the University of California demonstrated that this compound can be used as a building block for the synthesis of small molecules that modulate G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders and metabolic diseases. The flexibility and reactivity of the ethyl ester group allow for the introduction of various functional groups that can fine-tune the pharmacological properties of these molecules.

The synthetic accessibility of ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate has also been a subject of interest. A recent publication in Organic Letters described an efficient and scalable synthetic route for this compound using modern catalytic methods. The authors reported that palladium-catalyzed cross-coupling reactions followed by cyclization steps provide high yields and excellent purity of the final product. This synthetic approach not only enhances the practicality of large-scale production but also opens up new avenues for exploring structure–activity relationships (SAR) studies.

From a pharmacological perspective, ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate has shown promising results in preclinical studies. In vitro assays have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes and receptors involved in disease pathways. For example, one derivative was found to inhibit the activity of a key enzyme in the metabolic pathway associated with diabetes mellitus type 2. Another derivative showed significant anti-inflammatory effects by blocking the activation of nuclear factor-kappa B (NF-kB), a transcription factor implicated in chronic inflammation.

The safety profile of ethyl 5-(5-bromopyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate is another important aspect that has been investigated. Preclinical toxicology studies have indicated that this compound and its derivatives exhibit low toxicity at therapeutic concentrations. This favorable safety profile makes them suitable candidates for further clinical evaluation.

In conclusion, ethyl 5-(5-bromopyridin-3-y)-4,5-dihydro--1,-oxazole--carboxylate (CAS No. 1714426--97--7) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive building block for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new opportunities for its use in drug discovery and development.